Cas no 29346-52-9 (Urea,N-butyl-N'-(2-hydroxyethyl)-)

• Product Name: Urea,N-butyl-N'-(2-hydroxyethyl)-
• CAS No: 29346-52-9
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 286632
• PubChem ID: 251995
• Update Time: 2025-04-19

Urea,N-butyl-N'-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-butyl-N'-(2-hydroxyethyl)-
• 1-butyl-3-(2-hydroxyethyl)urea
• 1-(2-hydroxyethyl)-3-n-butylurea
• AC1L5L2Q
• AC1Q5P8Y
• AR-1C2128
• CTK4G3147
• N-Butyl-N'-(2-hydroxy-aethyl)-harnstoff
• N-butyl-N'-(2-hydroxy-ethyl)-urea
• NCIOpen2_000600
• NSC73085
• AKOS009041702
• SCHEMBL6287218
• NSC-73085
• DTXSID00291092
• N-Hydroxyethyl-N'-Butyl Urea
• NSC 73085
• 29346-52-9
• N-(2-Hydroxyethyl)-N'-1-Butyl Urea
• LMKIQYQEULTPPM-UHFFFAOYSA-N

• Inchi： 1S/C7H16N2O2/c1-2-3-4-8-7(11)9-5-6-10/h10H,2-6H2,1H3,(H2,8,9,11)
• InChI Key： LMKIQYQEULTPPM-UHFFFAOYSA-N
• SMILES： O=C(NCCO)NCCCC

Computed Properties

• Exact Mass: 160.12100
• Monoisotopic Mass: 160.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.36000
• LogP: 0.85980